Cas no 921100-77-8 (2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 921100-77-8
• MF: C₁₅H₉BrClN₃O₂
• MW: 378.607861280441
• CID: 6043339
• PubChem ID: 4395864
• Update Time: 2025-06-08

2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 2-bromo-N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 2-bromo-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-
• AKOS024607645
• F1374-0015
• 2-bromo-N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 921100-77-8

• Inchi： 1S/C15H9BrClN3O2/c16-11-7-3-1-5-9(11)13(21)18-15-20-19-14(22-15)10-6-2-4-8-12(10)17/h1-8H,(H,18,20,21)
• InChI Key： PVGVCAJUDTVLCN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 376.95667g/mol
• Monoisotopic Mass: 376.95667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.639±0.06 g/cm3(Predicted)
• pka: 9.71±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 921100-77-8)

2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 921100-77-8, belongs to a class of molecules known for their potential therapeutic applications. The intricate structure of this benzamide derivative incorporates bromine and chlorine substituents, which are strategically positioned to modulate its biological activity. The presence of a 1,3,4-oxadiazole core further enhances its pharmacological relevance, making it a subject of intense study in drug discovery initiatives.

The< strong>N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl moiety in the molecular framework is particularly noteworthy due to its ability to interact with biological targets in a nuanced manner. This region of the molecule has been implicated in various pharmacological interactions, including those with enzymes and receptors involved in critical metabolic pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with remarkable accuracy. These predictions have guided experimental efforts toward optimizing the pharmacokinetic properties of< strong>2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide, leading to more efficient drug candidates.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds like< strong>1,3,4-oxadiazole-based benzamides remains a cornerstone of innovation. The< strong>2-bromo and< strong>2-chloro substituents on the aromatic ring serve as key functional groups that can be further modified to tailor the biological activity of the molecule. For instance, these halogen atoms can participate in electrophilic aromatic substitution reactions, allowing for the introduction of additional pharmacophores or bioisosteres. Such modifications are crucial for enhancing the efficacy and selectivity of pharmaceutical agents.

The growing body of literature on< strong>benzamide derivatives underscores their versatility as scaffolds for drug development. Benzamides are known for their ability to inhibit protease enzymes, which are often overexpressed in pathological conditions such as cancer and inflammation. The incorporation of an< strong>oxadiazole ring into the benzamide structure has been shown to enhance binding interactions with target proteins, thereby improving drug potency. This structural motif has been successfully employed in the design of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of< strong>2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide as a lead compound for further medicinal chemistry exploration. Researchers have utilized high-throughput screening techniques to identify derivatives with improved pharmacological profiles. These efforts have led to the discovery of novel compounds that exhibit potent activity against specific disease targets while minimizing off-target effects. The strategic placement of bromine and chlorine atoms has been found to be particularly important in modulating both potency and selectivity.

The role of computational methods in drug discovery cannot be overstated. Advanced algorithms and molecular modeling tools have allowed scientists to predict the three-dimensional structures of< strong>N-heterocyclic compounds, including benzamides with oxadiazole cores. These models provide insights into how these molecules interact with biological targets at an atomic level. By integrating experimental data with computational predictions, researchers can refine their synthetic strategies to produce more effective therapeutic agents.

The pharmacokinetic properties of< strong>brominated benzamides, such as< strong>2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide, are also subjects of considerable interest. Factors such as solubility, metabolic stability, and bioavailability must be carefully considered during drug development. Recent advances in biocatalysis have enabled the use of engineered enzymes to optimize these properties without compromising biological activity. Such innovations are essential for translating promising candidates into viable therapeutics.

In conclusion,< strong>2-bromo-N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 921100-77-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of medicinal chemistry innovation.